endo-8-Azabicyclo[3.2.1]octan-3-yl 2-hydroxy-2,2-diphenylacetate hydrochloride

• IUPAC Name: [(1R,5S)-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2,2-diphenylacetate;hydrochloride
• InChI: InChI=1S/C21H23NO3.ClH/c23-20(25-19-13-17-11-12-18(14-19)22-17)21(24,15-7-3-1-4-8-15)16-9-5-2-6-10-16;/h1-10,17-19,22,24H,11-14H2;1H/t17-,18+,19?
• InChI Key: VPKCUVMIEGXKID-FMJRHHGGSA-N
• Canonical SMILES: C1CC2CC(CC1N2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O.Cl
• Isomeric SMILES: C1C[C@H]2CC(C[C@@H]1N2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O.Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol

Description

The compound “endo-8-Azabicyclo[3.2.1]octan-3-yl 2-hydroxy-2,2-diphenylacetate hydrochloride” is a chemical compound with the IUPAC name (1R,5S)-8-azabicyclo[3.2.1]oct-3-yl hydroxy (diphenyl)acetate hydrochloride. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The six-membered ring of the azabicyclo[3.2.1]octane system adopts a chair conformation. The fused five-membered ring is in an envelope conformation.

Chemical Reactions Analysis

There are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Physical And Chemical Properties Analysis

The compound is a white to yellow solid at room temperature. Its molecular weight is 373.88.

Scientific Research Applications

Application in the Synthesis of Tropane Alkaloids

Scientific Field

This application falls under the field of Organic & Biomolecular Chemistry .

Summary of the Application

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Methods of Application or Experimental Procedures

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Results or Outcomes

The methodologies reported achieve stereochemical control directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Asymmetric 1,3-Dipolar Cycloadditions

Scientific Field

This application falls under the field of Chemical Communications .

Summary of the Application

The 8-azabicyclo[3.2.1]octane scaffold has been used in the asymmetric 1,3-dipolar cycloadditions between diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone.

Methods of Application or Experimental Procedures

This process uses a rhodium (II) complex/chiral Lewis acid binary system. The switch of exo/endo-selectivity was observed depending on the diazo substrates.

Results or Outcomes

The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities (up to >99:1 dr, 99% ee).

Drug Discovery

Scientific Field

This application falls under the field of Pharmaceutical Sciences .

Summary of the Application

2-Azabicyclo[3.2.1]octanes, which are nitrogen-containing heterocycles, have significant potential in the field of drug discovery.

Methods of Application or Experimental Procedures

This core has been applied as a key synthetic intermediate in several total syntheses.

Results or Outcomes

Their unique structure can make them a challenging scaffold to acquire.

Safety And Hazards

The compound has a hazard statement of H302, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260) and washing thoroughly after handling (P264).

Future Directions

The 8-azabicyclo[3.2.1]octane scaffold is a central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. This suggests that there is ongoing interest in the development and study of compounds with this structure.